4-{[3-(2-chlorophenyl)-1-pyrrolidinyl]carbonyl}-1-(2-phenylethyl)-1H-1,2,3-triazole

• IUPAC Name: [3-(2-chlorophenyl)pyrrolidin-1-yl]-[1-(2-phenylethyl)triazol-4-yl]methanone
• InChI: InChI=1S/C21H21ClN4O/c22-19-9-5-4-8-18(19)17-11-12-25(14-17)21(27)20-15-26(24-23-20)13-10-16-6-2-1-3-7-16/h1-9,15,17H,10-14H2
• InChI Key: DSQFPARSLHRPDN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1C2=CC=CC=C2Cl)C(=O)C3=CN(N=N3)CCC4=CC=CC=C4
• Molecular Formula: C21H21ClN4O
• Molecular Weight: 380.9 g/mol

Description

The compound contains several functional groups including a pyrrolidine ring, a phenyl group, a chlorophenyl group, and a 1,2,3-triazole ring. Pyrrolidine is a five-membered ring with one nitrogen atom and is widely used in medicinal chemistry. The phenyl group is a common aromatic ring in many organic compounds. The 1,2,3-triazole ring is a five-membered ring containing three nitrogen atoms and two carbon atoms, which is often used in medicinal chemistry due to its diverse biological activities.

Molecular Structure Analysis

The compound’s structure is likely to be influenced by the stereochemistry of the pyrrolidine ring, as different stereoisomers and the spatial orientation of substituents can lead to different biological profiles.